2-Acetamido-5-bromo-3-nitrobenzotrifluoride

• IUPAC Name: N-[4-bromo-2-nitro-6-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C9H6BrF3N2O3/c1-4(16)14-8-6(9(11,12)13)2-5(10)3-7(8)15(17)18/h2-3H,1H3,(H,14,16)
• InChI Key: BBTWQPVLHGAKHG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1[N+](=O)[O-])Br)C(F)(F)F
• Molecular Formula: C9H6BrF3N2O3
• Molecular Weight: 327.05 g/mol

Description

2-Acetamido-5-bromo-3-nitrobenzotrifluoride, also known as ABNBT, is a chemical compound that belongs to the family of benzotrifluoride derivatives. It is a yellow crystalline powder that is widely used in scientific research applications due to its unique properties.

Scientific Research Applications

Synthesis of Complex Molecules

2-Acetamido-5-bromo-3-nitrobenzotrifluoride and its derivatives serve as key intermediates in the synthesis of various complex molecules. For instance, Rathore et al. (2016) described a chemo- and regioselective intermolecular sp3 C-H and sp2 C-H coupling reaction to access unsymmetrical diaryl acetamides, which can be further elaborated into biologically important heterocycles such as benzofurans, xanthenes, and benzophenones Rathore, V., Sattar, Moh., Kumar, Raushan, & Kumar, Sangit. (2016).

Molecular Structure Investigations

Research on derivatives of 2-Acetamido-5-bromo-3-nitrobenzotrifluoride has also contributed to understanding molecular structures. For example, Rusek et al. (2001) synthesized N-(p-dimethylaminophenyl)-α-(3acetamido-4-nitrophenyl)nitrone and 3-acetamido-4-nitrobenzylpyridinium bromide, determining their crystal structures via X-ray diffraction. These studies provide insights into the geometry of carbon–nitrogen bonds and the stabilization of crystal structures through hydrogen bonding Rusek, G., Bryndal, I., Picur, B., Lis, T., & Brzostowska, I. (2001).

Pharmacological Activity Evaluations

Compounds related to 2-Acetamido-5-bromo-3-nitrobenzotrifluoride have been evaluated for their pharmacological activities. Oftadeh et al. (2013) conducted a study on the local reactivity of acetamide derivatives as anti-HIV drugs using density functional theory (DFT). Their research suggested that acetamide derivatives with bromophenyl and nitrophenyl substitutions could be potent anti-HIV drugs, highlighting the potential of these compounds in therapeutic applications Oftadeh, M., Mahani, N., & Hamadanian, M. (2013).

Synthesis routes and methods

Procedure details

To 2-acetamido-5-bromobenzotrifluoride (665 mg, 2.436 mmol) in concentrated H2SO4 (4 mL) at 0° C. was added dropwise 70% HNO3 (0.4 mL, Baker). The mixture was stirred at 0° C. for 0.5 h, then at room temperature for 3 h and it was poured into ice water (15 g). The precipitate was collected by filtration, affording 700 mg (90%) of crude 2-acetamido-5-bromo-3-nitrobenzotrifluoride. It was crystallized from EtOH/H2O to offer 610 mg (78.8%) of pure compound as white needles. Mp: 193°-5° C., 1H NMR (CDCl3): δ 2.250 (s, 3H), 7.346 (s, 1H), 8.039 (s, 1H); 8.247 (s, 1H).